Cas no 18866-73-4 (cis-1,4-Dibromo-2-butene)

cis-1,4-Dibromo-2-butene structure
cis-1,4-Dibromo-2-butene structure
Product Name:cis-1,4-Dibromo-2-butene
CAS No:18866-73-4
MF:C4H6Br2
MW:213.898439884186
MDL:MFCD09054645
CID:1015808
PubChem ID:5354994
Update Time:2025-04-20

cis-1,4-Dibromo-2-butene Chemical and Physical Properties

Names and Identifiers

    • cis-1,4-Dibromo-2-butene
    • (Z)-1,4-dibromobut-2-ene
    • (Z)-1,4-Dibromo-2-butene
    • AKOS005216713
    • NSC-23187
    • (2Z)-1,4-DIBROMOBUT-2-ENE
    • (2Z)-1,4-dibromo-2-butene
    • WLN: E2U2E
    • NSC23187
    • 2-Butene,4-dibromo-
    • 6974-12-5
    • RMXLHIUHKIVPAB-UPHRSURJSA-N
    • AS-12838
    • SCHEMBL483199
    • 18866-73-4
    • MDL： MFCD09054645
    • Inchi： 1S/C4H6Br2/c5-3-1-2-4-6/h1-2H,3-4H2/b2-1-
    • InChI Key： RMXLHIUHKIVPAB-UPHRSURJSA-N
    • SMILES： BrC/C=C\CBr

Computed Properties

  • Exact Mass: 211.88358
  • Monoisotopic Mass: 211.88363g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 2
  • Complexity: 34.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0

cis-1,4-Dibromo-2-butene Pricemore >>

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(2Z)-1,4-Dibromo-2-butene
 18866-73-4 95%
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 18866-73-4 95%
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 18866-73-4 95%
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 18866-73-4 95%
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 18866-73-4 95%
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 18866-73-4 95%
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 18866-73-4 95%
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 18866-73-4 95%
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 18866-73-4 95%
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cis-1,4-Dibromo-2-butene Production Method

Production Method 1

136723-95-0 136723-95-0
18866-73-4 18866-73-4
33746-94-0 33746-94-0
10463-48-6 10463-48-6
64623-51-4 64623-51-4
821-06-7 821-06-7
Reaction Conditions
1.1 Reagents: Bromine Solvents: Acetic acid
Reference
Comparison of the electrophilic and free-radical addition of halogens with hexafluoro-1,3-butadiene and 1,3-butadiene
Shellhamer, Dale F.; et al, Journal of Fluorine Chemistry, 2003, 123(2), 171-176

Production Method 2

33746-94-0 33746-94-0
1611-82-1 1611-82-1
18866-73-4 18866-73-4
33746-94-0 33746-94-0
10463-48-6 10463-48-6
64623-51-4 64623-51-4
821-06-7 821-06-7
Reaction Conditions
1.1 Solvents: Carbon tetrachloride
2.1 Reagents: Bromine Solvents: Acetic acid
Reference
Comparison of the electrophilic and free-radical addition of halogens with hexafluoro-1,3-butadiene and 1,3-butadiene
Shellhamer, Dale F.; et al, Journal of Fluorine Chemistry, 2003, 123(2), 171-176

Production Method 3

6117-80-2 6117-80-2
18866-73-4 18866-73-4
821-06-7 821-06-7
Reaction Conditions
1.1 Reagents: Pyridine ,  Phosphorus tribromide Solvents: Diethyl ether ;  0 °C; 1 h, 0 °C; 2 h, rt
Reference
Metathesis Cascade-Triggered Depolymerization of Enyne Self-Immolative Polymers
Yuan, Jingsong; et al, Angewandte Chemie, 2021, 60(47), 24800-24805

Production Method 4

18866-73-4 18866-73-4
10463-48-6 10463-48-6
821-06-7 821-06-7
Reaction Conditions
1.1 Reagents: Bromine Solvents: Carbon tetrachloride
Reference
Comparison of the electrophilic and free-radical addition of halogens with hexafluoro-1,3-butadiene and 1,3-butadiene
Shellhamer, Dale F.; et al, Journal of Fluorine Chemistry, 2003, 123(2), 171-176

cis-1,4-Dibromo-2-butene Raw materials

cis-1,4-Dibromo-2-butene Preparation Products

cis-1,4-Dibromo-2-butene Related Literature

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